Cas no 1075-00-9 (8-Fluoroisoquinoline)

8-Fluoroisoquinoline structure
8-Fluoroisoquinoline structure
Product Name:8-Fluoroisoquinoline
CAS No:1075-00-9
MF:C9H6FN
MW:147.149045467377
MDL:MFCD09878369
CID:40674
PubChem ID:26985665
Update Time:2024-11-26

8-Fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 8-Fluoroisoquinoline
    • 8-Fluor-isochinolin
    • 8-fluoro-isoquinoline
    • Isoquinoline,8-fluoro
    • 8-Fluoro-2-azanaphthalene
    • Z916812496
    • FT-0656503
    • SCHEMBL1351336
    • SY065360
    • AKOS015897080
    • CS-0044875
    • W-204642
    • PB39530
    • EN300-59699
    • Isoquinoline, 8-fluoro-
    • 1075-00-9
    • AAQUCBIWXJSBEU-UHFFFAOYSA-N
    • DTXSID80650461
    • PS-6546
    • MFCD09878369
    • MDL: MFCD09878369
    • Inchi: 1S/C9H6FN/c10-9-3-1-2-7-4-5-11-6-8(7)9/h1-6H
    • InChI Key: AAQUCBIWXJSBEU-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2C=CN=CC=21

Computed Properties

  • Exact Mass: 147.04800
  • Monoisotopic Mass: 147.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12.9A^2

Experimental Properties

  • Density: 1.216
  • Boiling Point: 255.3°Cat760mmHg
  • Flash Point: 108.2°C
  • Refractive Index: 1.614
  • PSA: 12.89000
  • LogP: 2.37390

8-Fluoroisoquinoline Security Information

  • Hazardous Material Identification: Xi

8-Fluoroisoquinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Fluoroisoquinoline Pricemore >>

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8-Fluoroisoquinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1075-00-9)8-Fluoroisoquinoline
Order Number:A2085
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):242.0
Email:sales@amadischem.com

8-Fluoroisoquinoline Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1075-00-9)8-Fluoroisoquinoline
A2085
Purity:99%
Quantity:5g
Price ($):242.0
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